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Compound of Interest

Compound Name: Butyl acetoacetate

Cat. No.: B1329563

This guide provides an in-depth analysis of butyl acetoacetate, a significant organic
compound with applications in chemical synthesis and as a flavoring agent. Tailored for
researchers, scientists, and professionals in drug development, this document details its
chemical properties, synthesis, and relevant biological interactions.

Core Chemical and Physical Properties

Butyl acetoacetate, an ester of acetoacetic acid, is a colorless liquid with a fruity, sweet odor.
It is primarily utilized as an intermediate in the synthesis of various organic chemicals. To
ensure clarity, the properties of both the common n-butyl acetoacetate and its isomer, tert-
butyl acetoacetate, are presented below.
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Property n-Butyl Acetoacetate tert-Butyl Acetoacetate
CAS Number 591-60-6[1][2][3][4] 1694-31-1[5][6][7]1[8]
Molecular Formula C8H1403[1][2][3][4] C8H1403[5][6][71I8]
Molecular Weight 158.20 g/mol [1][4] 158.19 g/mol [6][8]

) ) tert-Butyl 3-oxobutanoate,
Acetoacetic acid butyl ester, ) )
Synonyms Acetoacetic acid, tert-butyl
Butyl 3-oxobutanoate .
ester

Colorless to pale yellow

Appearance Colorless liquid[3] o
liquid[5]
N Insoluble in water; soluble in Limited solubility in water;
Solubility . .
alcohol and ether[3] soluble in organic solvents[5]

Synthesis of Butyl Acetoacetate

The industrial synthesis of n-butyl acetoacetate can be achieved through several methods. A
common approach involves the reaction of diketene with n-butanol.

This process is typically catalyzed by an acid or a base. The workflow for a laboratory-scale
synthesis is outlined below.
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Synthesis workflow of n-butyl acetoacetate.

Experimental Protocol: Synthesis of n-Butyl
Acetoacetate

The following protocol describes a general procedure for the synthesis of n-butyl acetoacetate
from ethyl acetoacetate and n-butanol, another common synthetic route.

Materials:

o Ethyl acetoacetate
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e n-Butanol

e Sodium butoxide (catalyst)

o Toluene (solvent)

« Distillation apparatus

e Separatory funnel

e Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

o A solution of sodium butoxide in n-butanol is prepared in a reaction vessel equipped with a
distillation column.

o Ethyl acetoacetate is added dropwise to the heated solution.

e The ethanol formed during the transesterification reaction is continuously removed by
distillation to drive the equilibrium towards the product.

 After the reaction is complete, the mixture is cooled, and the catalyst is neutralized with an
acid.

e The resulting solution is washed with water to remove any remaining salts and unreacted
butanol.

» The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure.

e The crude butyl acetoacetate is then purified by vacuum distillation.

Logical Relationship in Synthesis

The synthesis of butyl acetoacetate from ethyl acetoacetate is a classic example of a
transesterification reaction. The key steps and their logical progression are illustrated in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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